Cas no 123926-48-7 (Benzenemethanol, 3-[(phenylmethyl)thio]-)
123926-48-7 structure
Product Name:Benzenemethanol, 3-[(phenylmethyl)thio]-
CAS No:123926-48-7
MF:C14H14OS
MW:230.325362682343
CID:3698195
PubChem ID:53753929
Update Time:2025-04-22
Benzenemethanol, 3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-[(phenylmethyl)thio]-
- AKOS015692849
- DDBZOXAQIBPKMK-UHFFFAOYSA-N
- 3-benzylthiobenzyl alcohol
- 3-[(Phenylmethyl)thio]benzenemethanol
- 123926-48-7
- SCHEMBL3902642
- DTXSID301288018
-
- Inchi: 1S/C14H14OS/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2
- InChI Key: DDBZOXAQIBPKMK-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(CO)=C1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 230.07653624Da
- Monoisotopic Mass: 230.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.5Ų
Benzenemethanol, 3-[(phenylmethyl)thio]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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